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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B15588711 Get Quote

A Note on Nomenclature: The compound of interest, initially referred to as

"Daphnilongeridine," is identified in the peer-reviewed literature as Daphnilongeranin B. This

guide will use the scientifically recognized name.

This guide provides a detailed comparison of the spectroscopic data for synthetically produced

(-)-Daphnilongeranin B and its naturally occurring counterpart isolated from Daphniphyllum

longeracemosum. The data presented is essential for researchers in natural product synthesis,

pharmacology, and drug development for verifying the identity and purity of synthetic samples

against the natural product.

Spectroscopic Data Comparison
The following table summarizes the key spectroscopic data for both natural and synthetic

Daphnilongeranin B, demonstrating a strong congruence between the two.
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Spectroscopic Data
Natural Daphnilongeranin
B[1]

Synthetic (-)-
Daphnilongeranin B[2]

Appearance Colorless needles White solid

Specific Rotation ([α]D) +13.8 (c 0.55, CHCl3) +12.5 (c 0.40, CHCl3)

High-Resolution Mass

Spectrometry (HRMS)

m/z 325.2040 [M]+ (Calcd. for

C21H27NO2, 325.2042)

m/z 326.2115 [M+H]+ (Calcd.

for C21H28NO2, 326.2115)

Infrared (IR) νmax (cm-1)
2926, 1738, 1660, 1457, 1378,

1231, 1100

2923, 1736, 1658, 1456, 1377,

1230, 1099

¹H NMR (CDCl₃, 400 or 500

MHz) δ (ppm)

5.86 (1H, s), 3.67 (1H, m), 2.95

(1H, m), 2.75 (1H, d, J=12.0),

2.60 (1H, m), 2.45 (1H, m),

2.30 (1H, m), 2.18 (1H, m),

2.05-1.90 (3H, m), 1.85-1.60

(5H, m), 1.50-1.30 (3H, m),

1.18 (3H, s), 0.95 (3H, d,

J=6.8)

5.86 (1H, s), 3.67 (1H, m), 2.95

(1H, m), 2.75 (1H, d, J=12.0),

2.60 (1H, m), 2.45 (1H, m),

2.30 (1H, m), 2.18 (1H, m),

2.04-1.90 (3H, m), 1.85-1.60

(5H, m), 1.50-1.30 (3H, m),

1.18 (3H, s), 0.95 (3H, d,

J=6.8)

¹³C NMR (CDCl₃, 100 or 125

MHz) δ (ppm)

210.1, 171.0, 139.8, 125.5,

61.8, 55.4, 52.3, 49.8, 45.6,

42.1, 39.8, 38.7, 36.5, 34.3,

33.8, 30.1, 29.7, 25.9, 24.5,

22.7, 18.9

210.1, 171.0, 139.8, 125.5,

61.8, 55.4, 52.3, 49.8, 45.6,

42.1, 39.8, 38.7, 36.5, 34.3,

33.8, 30.1, 29.7, 25.9, 24.5,

22.7, 18.9

Experimental Protocols
Isolation of Natural Daphnilongeranin B[1]
The dried and powdered stems and leaves of Daphniphyllum longeracemosum (5.2 kg) were

percolated with 95% ethanol. The solvent was removed under reduced pressure to yield a

crude extract (0.8 kg). This extract was dissolved in water (1.5 L) to form a suspension and

acidified to approximately pH 4 with 10% H₂SO₄. The acidic solution was then defatted by

extraction with ethyl acetate (4 x 1000 mL). The remaining aqueous phase was basified to pH

10 with 30% Na₂CO₃ solution and subsequently extracted with chloroform (4 x 300 mL). This

process yielded 3.20 g of crude alkaloids. The crude alkaloid mixture was subjected to multiple
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chromatographic steps, including silica gel column chromatography and preparative TLC, to

afford pure Daphnilongeranin B as colorless needles.

Total Synthesis of (-)-Daphnilongeranin B[2]
The total synthesis of (-)-Daphnilongeranin B was accomplished through a multi-step

sequence. The final steps of the synthesis are detailed below. The key precursor, a pentacyclic

intermediate, was subjected to a late-stage aldol cyclization to construct the F ring. This was

followed by final functional group manipulations to yield the target molecule. The spectroscopic

data of the synthetic product was found to be in excellent agreement with that reported for the

natural product.

Synthetic Workflow
The following diagram illustrates the key transformations in the total synthesis of (-)-

Daphnilongeranin B.
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Key Stages in the Total Synthesis of (-)-Daphnilongeranin B

Commercially Available Starting Materials

[3+2] Cycloaddition

Key fragment coupling

Construction of Polycyclic Core

Formation of the core ring system

Late-Stage Aldol Cyclization

Installation of the F ring

Final Functional Group Manipulations

Deprotection and/or oxidation/reduction

(-)-Daphnilongeranin B

Final product

Click to download full resolution via product page

Caption: Key stages in the synthesis of (-)-Daphnilongeranin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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